Cas no 1368397-29-8 (1-(3,4-difluorophenyl)ethane-1,2-diol)

• Product Name: 1-(3,4-difluorophenyl)ethane-1,2-diol
• CAS No: 1368397-29-8
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 5989716
• PubChem ID: 71469386
• Update Time: 2025-06-08

1-(3,4-difluorophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(3,4-difluorophenyl)-
• 1-(3,4-Difluorophenyl)-1,2-ethanediol
• 1-(3,4-difluorophenyl)ethane-1,2-diol
• AKOS019066844
• 1368397-29-8
• EN300-1240414

• Inchi： 1S/C8H8F2O2/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3,8,11-12H,4H2
• InChI Key： VTLXXTRFQRTJKK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(F)=C1)(O)CO

Computed Properties

• Exact Mass: 174.04923582g/mol
• Monoisotopic Mass: 174.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 291.8±35.0 °C(Predicted)
• pka: 12.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(3,4-difluorophenyl)ethane-1,2-diol

Chemical Profile of 1-(3,4-difluorophenyl)ethane-1,2-diol (CAS No. 1368397-29-8)

1-(3,4-difluorophenyl)ethane-1,2-diol, identified by its CAS number 1368397-29-8, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of two hydroxyl groups and a difluorophenyl substituent, which imparts unique electronic and steric properties. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The difluorophenyl moiety in 1-(3,4-difluorophenyl)ethane-1,2-diol plays a crucial role in modulating the biological activity of the compound. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the pharmacokinetic properties of drug candidates. In recent years, there has been a surge in the use of fluorinated compounds in the design of novel therapeutics due to these advantageous characteristics. The presence of two hydroxyl groups in this molecule further adds to its potential as a versatile intermediate in organic synthesis and as a building block for more complex pharmacophores.

Recent studies have highlighted the importance of 1-(3,4-difluorophenyl)ethane-1,2-diol in the development of innovative drug molecules. Researchers have been particularly interested in its potential applications in the treatment of various diseases, including cancer and inflammatory disorders. The unique structural motif of this compound allows it to interact with biological targets in ways that may lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

In the realm of medicinal chemistry, the synthesis and characterization of 1-(3,4-difluorophenyl)ethane-1,2-diol have been subjects of extensive investigation. The compound's synthesis typically involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently.

The pharmacological profile of 1-(3,4-difluorophenyl)ethane-1,2-diol is another area of active research. Preclinical studies have demonstrated that this compound exhibits promising biological activities, including anti-inflammatory and anticancer effects. The exact mechanisms by which it exerts these effects are still under investigation, but preliminary data suggest that its interaction with specific enzymes and receptors may contribute to its therapeutic potential.

One particularly intriguing aspect of 1-(3,4-difluorophenyl)ethane-1,2-diol is its potential as a scaffold for structure-based drug design. By modifying various functional groups within its molecular structure, researchers can fine-tune its biological activity to target specific diseases more effectively. This flexibility makes it an attractive candidate for further development by pharmaceutical companies and academic institutions alike.

The chemical properties of 1-(3,4-difluorophenyl)ethane-1,2-diol also make it a valuable tool for studying molecular interactions at the atomic level. Computational chemistry techniques have been employed to model how this compound binds to biological targets, providing insights into its mode of action. These computational studies are complemented by experimental approaches such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which help elucidate the three-dimensional structure of the compound and its complexes with biological molecules.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic agents like 1-(3,4-difluorophenyl)ethane-1,2-diol. The combination of its unique structural features and promising biological activities positions it as a key player in future drug discovery efforts. Continued research into this compound is likely to yield new insights into disease treatment strategies and may lead to the development of novel medications that improve patient outcomes.

In conclusion,1-(3,4-difluorophenyl)ethane-1,2-diol (CAS No. 1368397-29-8) represents a significant advancement in pharmaceutical chemistry. Its multifaceted applications in drug design and development underscore its importance as a research chemical with substantial therapeutic potential. As scientific exploration progresses,this compound will undoubtedly continue to play a pivotal role in shaping the future landscape of medicinal chemistry.